Cas no 83551-02-4 ((1alpha,4alpha,5alpha,6alpha,11()-13-Chloro-11-hydroxy-3-oxo-10(14)-guaien-12,6-olide)

(1alpha,4alpha,5alpha,6alpha,11()-13-Chloro-11-hydroxy-3-oxo-10(14)-guaien-12,6-olide structure
83551-02-4 structure
Product Name:(1alpha,4alpha,5alpha,6alpha,11()-13-Chloro-11-hydroxy-3-oxo-10(14)-guaien-12,6-olide
CAS No:83551-02-4
MF:C15H19ClO4
MW:298.761964082718
CID:2004921
PubChem ID:131753015
Update Time:2025-04-21

(1alpha,4alpha,5alpha,6alpha,11()-13-Chloro-11-hydroxy-3-oxo-10(14)-guaien-12,6-olide Chemical and Physical Properties

Names and Identifiers

    • (1alpha,4alpha,5alpha,6alpha,11()-13-Chloro-11-hydroxy-3-oxo-10(14)-guaien-12,6-olide
    • 8-Deoxy-11-hydroxy-13-chlorogrosheimin
    • DTXSID501119835
    • 3-(chloromethyl)-3-hydroxy-9-methyl-6-methylidene-3a,4,5,6a,7,9,9a,9b-octahydroazuleno[4,5-b]uran-2,8-dione
    • CHEBI:183560
    • 3-(Chloromethyl)octahydro-3-hydroxy-9-methyl-6-methyleneazuleno[4,5-b]furan-2,8(3H,4H)-dione
    • 83551-02-4
    • Inchi: 1S/C15H19ClO4/c1-7-3-4-10-13(20-14(18)15(10,19)6-16)12-8(2)11(17)5-9(7)12/h8-10,12-13,19H,1,3-6H2,2H3
    • InChI Key: RXUIKPFKVDKIDO-UHFFFAOYSA-N
    • SMILES: ClCC1(C(=O)OC2C1CCC(=C)C1CC(C(C)C21)=O)O

Computed Properties

  • Exact Mass: 298.0971868g/mol
  • Monoisotopic Mass: 298.0971868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 63.6Ų
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